3,6-Dioxaoctanedioic acid
3,6-Dioxaoctanedioic acid
PEG2-(CH2CO2H)2 is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates.
Brand Name:
Vulcanchem
CAS No.:
23243-68-7
VCID:
VC0538895
InChI:
InChI=1S/C6H10O6/c7-5(8)3-11-1-2-12-4-6(9)10/h1-4H2,(H,7,8)(H,9,10)
SMILES:
C(COCC(=O)O)OCC(=O)O
Molecular Formula:
C6H10O6
Molecular Weight:
178.14 g/mol
3,6-Dioxaoctanedioic acid
CAS No.: 23243-68-7
Inhibitors
VCID: VC0538895
Molecular Formula: C6H10O6
Molecular Weight: 178.14 g/mol
Purity: >96% (or refer to the Certificate of Analysis)
CAS No. | 23243-68-7 |
---|---|
Product Name | 3,6-Dioxaoctanedioic acid |
Molecular Formula | C6H10O6 |
Molecular Weight | 178.14 g/mol |
IUPAC Name | 2-[2-(carboxymethoxy)ethoxy]acetic acid |
Standard InChI | InChI=1S/C6H10O6/c7-5(8)3-11-1-2-12-4-6(9)10/h1-4H2,(H,7,8)(H,9,10) |
Standard InChIKey | CQWXKASOCUAEOW-UHFFFAOYSA-N |
SMILES | C(COCC(=O)O)OCC(=O)O |
Canonical SMILES | C(COCC(=O)O)OCC(=O)O |
Appearance | Solid powder |
Description | PEG2-(CH2CO2H)2 is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. PEG Linkers may be useful in the development of antibody drug conjugates. |
Purity | >96% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | PEG2-(CH2CO2H)2 |
Reference | 1: Bonache MA, Alaimo A, Malo C, Millet O, Villarroel A, González-Muñiz R. Clicked bis-PEG-peptide conjugates for studying calmodulin-Kv7.2 channel binding. Org Biomol Chem. 2014 Nov 28;12(44):8877-87. doi: 10.1039/c4ob01338g. PubMed PMID: 25264745. 2: Aroua S, Schweizer WB, Yamakoshi Y. C60 pyrrolidine bis-carboxylic acid derivative as a versatile precursor for biocompatible fullerenes. Org Lett. 2014 Mar 21;16(6):1688-91. doi: 10.1021/ol500363r. Epub 2014 Mar 7. PubMed PMID: 24606113. 3: Kakkar D, Tiwari AK, Chuttani K, Khanna A, Datta A, Singh H, Mishra AK. Design, synthesis, and antimycobacterial property of PEG-bis(INH) conjugates. Chem Biol Drug Des. 2012 Aug;80(2):245-53. doi: 10.1111/j.1747-0285.2012.01394.x. Epub 2012 May 30. PubMed PMID: 22515497. |
PubChem Compound | 90039 |
Last Modified | Nov 11 2021 |
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